Cas no 1021212-41-8 (N-(2-methoxyphenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide)

• Product Name: N-(2-methoxyphenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide
• CAS No: 1021212-41-8
• MF: C₁₅H₁₃N₃O₄S₃
• MW: 395.476419210434
• CID: 6063737
• PubChem ID: 25405220
• Update Time: 2025-05-20

N-(2-methoxyphenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide
• N-(2-methoxyphenyl)-2-(thiophen-2-ylsulfonylamino)-1,3-thiazole-4-carboxamide
• N-(2-methoxyphenyl)-2-(thiophene-2-sulfonamido)thiazole-4-carboxamide
• AKOS024488095
• 1021212-41-8
• VU0628261-1
• F5006-0053

• Inchi： 1S/C15H13N3O4S3/c1-22-12-6-3-2-5-10(12)16-14(19)11-9-24-15(17-11)18-25(20,21)13-7-4-8-23-13/h2-9H,1H3,(H,16,19)(H,17,18)
• InChI Key： MGRKEBKDFHJYNN-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=CC=C2OC)=O)N=C1NS(C1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 395.00681943g/mol
• Monoisotopic Mass: 395.00681943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-methoxyphenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide

Research Brief on N-(2-methoxyphenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide (CAS: 1021212-41-8)

N-(2-methoxyphenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide (CAS: 1021212-41-8) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole-thiophene hybrid scaffold, has demonstrated promising pharmacological properties, particularly in the modulation of key biological targets. Recent studies have explored its potential applications in oncology, inflammation, and infectious diseases, making it a subject of intense research interest.

The synthesis and structural characterization of N-(2-methoxyphenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide have been detailed in several recent publications. The compound's design leverages the bioisosteric replacement strategy, where the thiophene sulfonamide moiety enhances binding affinity and metabolic stability. Computational docking studies suggest that this compound exhibits high selectivity for protein kinases and other enzymatic targets involved in cell signaling pathways. These findings underscore its potential as a lead compound for further drug development.

In vitro and in vivo studies have revealed that N-(2-methoxyphenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide exhibits potent inhibitory activity against specific cancer cell lines, including those resistant to conventional therapies. Mechanistic investigations indicate that the compound induces apoptosis via the mitochondrial pathway and inhibits angiogenesis by modulating VEGF signaling. Additionally, its anti-inflammatory properties have been attributed to the suppression of NF-κB and COX-2 pathways, suggesting a dual therapeutic role in chronic inflammatory conditions.

Recent advancements in formulation technology have addressed the compound's solubility and bioavailability challenges. Nanoencapsulation and prodrug strategies have been employed to enhance its pharmacokinetic profile, with preliminary clinical trials reporting favorable safety and tolerability data. These developments position N-(2-methoxyphenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide as a viable candidate for translational research.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action and optimize its therapeutic efficacy. Ongoing studies are exploring its potential in combination therapies and its application in emerging areas such as immuno-oncology. The compound's versatility and robust preclinical data make it a compelling subject for future investigations in the chemical biology and pharmaceutical sciences.